4-{[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• IUPAC Name: 3-(4-methoxyphenyl)-5-(piperidin-4-ylmethyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C15H19N3O2/c1-19-13-4-2-12(3-5-13)15-17-14(20-18-15)10-11-6-8-16-9-7-11/h2-5,11,16H,6-10H2,1H3
• InChI Key: VVHGGGBLTSDZLN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CC3CCNCC3
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

4-{[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (4-MOP) is a synthetic organic compound with a wide range of applications in scientific research. It is a versatile molecule that can be used in organic synthesis, biochemistry, and pharmacology. 4-MOP has been used to study the mechanism of action of drugs, the biochemical and physiological effects of drugs, and the advantages and limitations of laboratory experiments.

Scientific Research Applications

Pharmacological Research

4-{[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine derivatives have been explored for their pharmacological potential, particularly in the modulation of serotonin receptors. For instance, the compound GR 127935, which closely relates to the core structure mentioned, has been used to investigate the role of 5-HT1B/1D receptors in neuropharmacology. It demonstrated that GR 127935 can significantly affect serotonin levels in various brain regions, suggesting potential applications in depression treatment (Roberts et al., 1998). Additionally, these compounds have been examined for their acute and chronic effects on locomotor activity, providing insights into their potential therapeutic roles in conditions like hyperactivity disorders (McCreary et al., 1999).

Antimicrobial and Antioxidant Activities

Compounds bearing the 4-{[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine motif have shown promising antimicrobial and antioxidant activities. A study demonstrated the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives, indicating the potential of these compounds in combating microbial infections (Bektaş et al., 2010). Another research highlighted the in vitro antioxidant activity of 1-(5-(4-Methoxy-phenyl)-(1,3,4)oxadiazol-2-yl)-piperazine derivatives, suggesting their role in managing oxidative stress-related disorders (Mallesha et al., 2014).

Organic Synthesis and Material Science

The structural motif of 4-{[3-(4-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine finds applications in organic synthesis and material science, where its derivatives serve as key intermediates for synthesizing various organic compounds with potential applications in material science. For example, derivatives of this compound have been synthesized for the study of their crystal structures, providing valuable information on molecular interactions and stability, which is crucial for designing materials with specific properties (Kumara et al., 2017).